1161-13-3(Z-Phe-OH),C0660,Z-Phe

Z-Phe-OH Properties

Names and Identifiers

- (S)-2-(Benzyloxycarbonylamino)-3-phenylpropanoic acid
- N-(Carbobenzyloxy)-L-phenylalanine
- CBZ-L-Phe
- N-Cbz-L-Phenylalanine
- N-Carbobenzoxy-L-phenylalanine
- N-Benzyloxycarbonyl-L-phenylalanine
- S)-2-(Benzyloxycarbonylamino)-3-phenylpropanoic acid
- Z-L-Phe-OH
- Z-Phe-OH
- (2S)-3-phenyl-2-(phenylmethoxycarbonylamino)propanoic acid
- CbZO-L-phenylalanine
- N-Benzyloxycarbonyl-L-phnylalanine
- N-Carbobenzyloxy-L-phenylalanine
- Nα- Benzyloxycarbonyl-L-phenylalanine
- Z-L-Phenylalanine
- N-Benzyloxycarbonyl-L-3-phenylalanine
- Carbobenzoxyphenylalanine
- Cbz-Phe-OH
- Carbobenzoxy-L-phenylalanine
- (Benzyloxycarbonyl)phenylalanine
- Cbz-Phe
- CBZ-L-Phenylalanine
- L-N-Carboxy-3-phenylalanine N-benzyl ester
- Alanine, N-carboxy-3-phenyl-, N-benzyl ester, L-
- (S)-2-(Benzyloxycarbonylamino)-3-phenylpropa
- (S)-2-(Benzyloxycarbonylamino)-3-phenylpropanoicacid
- N-Cbz-L-phenylalanine
- HY-W011423
- CBZ-L-phenylalaine
- N-carbobenzoxy-phenylalanine
- DTXSID30151276
- BP-13289
- N-alpha-Benzyloxycarbonyl-L-phenylalanine
- n-benzyloxycarbonyl-s-phenylalanine
- CS-W012139
- AKOS015839335
- D71210
- Phenylalanine, N-[(phenylmethoxy)carbonyl]-
- N-[(Benzyloxy)carbonyl]phenylalanine #
- NS00023756
- ((benzyloxy)carbonyl)-L-phenylalanine
- N-Benzyloxycarbonyl-(L)-Phenylalanine
- AM82160
- AS-12743
- (S)-2-(((benzyloxy)carbonyl)amino)-3-phenylpropanoic acid
- 1161-13-3
- N-((Phenylmethoxy)carbonyl)-L-phenylalanine
- L-Phenylalanine, N-[(phenylmethoxy)carbonyl]-
- Nalpha -[(phenylmethoxy)carbonyl]-L-phenylalanine
- MFCD00020418
- benzyloxycarbonylphenylalanine
- (2S)-2-{[(Benzyloxy)carbonyl]amino}-3-phenylpropanoic acid
- L-Phenylalanine, N-((phenylmethoxy)carbonyl)-
- N-benzyloxycarbonylphenylalanine
- ZPheOH
- NSC 402059
- M03068
- J-300211
- EINECS 214-599-3
- n-benzyloxycarbonyl-l-phenyl alanine
- N-[(Benzyloxy)carbonyl]phenylalanine
- N-Cbz-phenylalanine
- C0660
- Z-Phe
- Z-Phe-OH, 99%
- CHEMBL66143
- BDBM50043796
- AC-7045
- (S)-2-Benzyloxycarbonylamino-3-phenyl-propionic acid
- N-CBz phenylalanine
- Z-(L)-Phe-OH
- N-(benzyloxycarbonyl)-L-phenylalanine
- nalpha-benzyloxycarbonyl-l-phenylalanine
- EN300-121295
- Nalpha -Benzyloxycarbonyl-L-phenylalanine
- SCHEMBL220648
- Z-PheOH
- AKOS010373384
- benzyloxycarbonyl-L-phenylalanine
- n-benzyloxycarbonyl-l-phenylalanine
- CBZ-L-PHE
- (S)-2-(benzyloxycarbonylamino)-3-phenylpropanoic acid
- DB-030165
- ALBB-028189
- N-CBZ-L-PHENYLALANINE
- +Expand
- MDL： MFCD00020418
- InChIKey： RRONHWAVOYADJL-HNNXBMFYSA-N
- Inchi： 1S/C17H17NO4/c19-16(20)15(11-13-7-3-1-4-8-13)18-17(21)22-12-14-9-5-2-6-10-14/h1-10,15H,11-12H2,(H,18,21)(H,19,20)/t15-/m0/s1
- SMILES： O(C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])C(N([H])[C@]([H])(C(=O)O[H])C([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H])=O
- BRN： 2222826

Computed Properties

Exact Mass: 299.115758g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 7
Monoisotopic Mass: 299.115758g/mol
Monoisotopic Mass: 299.115758g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 22
Complexity: 360
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 2.99960
PSA: 75.63000
Refractive Index: 5.3 ° (C=4, AcOH)
Boiling Point: 511.5°C at 760 mmHg
Melting Point: 85.0 to 89.0 deg-C
Flash Point: 263.1℃
Color/Form: White crystals
Solubility: Not determined
Specific Rotation: 5 º (c=5,acetic acid)
Optical Activity: [α]20/D +5°, c = 5 in acetic acid
Density: 1.1441 (rough estimate)

Z-Phe-OH Security Information

RTECS：AY4343000
WGK Germany：3
Safety Term：S22;S24/25
Safety Instruction： S22-S24/25
Risk Phrases：R62
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：Sealed in dry,2-8°C
Risk Phrases： 62-36/37/38-20/21/22
Signal Word：Warning

Z-Phe-OH Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Z-Phe-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
A2B Chem LLC	AB46732-5g	(2S)-2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoic acid	1161-13-3	95%	5g	$7.00	2024-04-20
AAPPTec	AZF101-100g	Z-Phe-OH	1161-13-3		100g	$75.00	2024-07-19
abcr	AB182302-25 g	N-alpha-Benzyloxycarbonyl-L-phenylalanine, 98% (Cbz-L-Phe-OH); .	1161-13-3	98%	25g	€80.10	2023-05-07
Ambeed	A193391-5g	Z-Phe-OH	1161-13-3	95%	5g	$9.0	2024-06-02
Apollo Scientific	OR17020-100g	L-Phenylalanine, N-CBZ protected	1161-13-3	95%	100g	£43.00	2023-08-31
Chemenu	CM100620-500g	N-Cbz-L-Phenylalanine	1161-13-3	98%	500g	$229	2023-03-07
Enamine	EN300-121295-0.05g	(2S)-2-{[(benzyloxy)carbonyl]amino}-3-phenylpropanoic acid	1161-13-3		0.05g	$563.0	2023-06-08
eNovation Chemicals LLC	D690080-100g	Z-Phe-OH	1161-13-3	98%	100g	$105	2021-09-25
Fluorochem	M03068-1g	Z-Phe-OH	1161-13-3	95%	1g	￡10.00	2022-02-28
MedChemExpress	HY-W011423-5g	Z-Phe-OH	1161-13-3	97.96%	5g	￥300	2023-08-31

Z-Phe-OH Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:1161-13-3)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:1161-13-3)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

Z-Phe-OH Related Literature

1. Polypeptides. Part III. The synthesis of the C-terminal tetrapeptide sequence of gastrin, its optical isomers, and acylated derivatives

J. M. Davey,A. H. Laird,J. S. Morley J. Chem. Soc. C 1966 555
2. Palladium-catalyzed C–H olefination of uracils and caffeines using molecular oxygen as the sole oxidant

Xinyu Zhang,Lv Su,Lin Qiu,Zhenwei Fan,Xiaofeng Zhang,Shen Lin,Qiufeng Huang Org. Biomol. Chem. 2017 15 3499
3. Polypeptides. Part IX. Variations of the methionyl position in the C-terminal tetrapeptide amide sequence of the gastrins

J. S. Morley,J. M. Smith J. Chem. Soc. C 1968 726
4. Polypeptides. Part VI. Variations of the terminal amide position in the C-terminal tetrapeptide amide sequence of the gastrins

H. Gregory,A. H. Laird,J. S. Morley,J. M. Smith J. Chem. Soc. C 1968 522
5. A transient non-covalent hydrogel by a supramolecular gelator with dynamic covalent bonds

Sahabaj Mondal,Debasish Haldar New J. Chem. 2021 45 4773
6. Generation of a quenched phosphonate activity-based probe for labelling the active KLK7 protease

Evangelos Bisyris,Eleni Zingkou,Golfo G. Kordopati,Minos Matsoukas,Plato A. Magriotis,Georgios Pampalakis,Georgia Sotiropoulou Org. Biomol. Chem. 2021 19 6834
7. Poly(vinyl)chloride supported palladium nanoparticles: catalyst for rapid hydrogenation reactions

Hosahalli P. Hemantha,Vommina V. Sureshbabu Org. Biomol. Chem. 2011 9 2597
8. Synthesis of new fluorescent pyrylium dyes and study of their interaction with N-protected amino acids

Alicia Beltrán,M. Isabel Burguete,Francisco Galindo,Santiago V. Luis New J. Chem. 2020 44 9509
9. A general photoiniferter approach to the surface functionalization of acrylic and methacrylic structures written by two-photon stereolithography

Ernesto III Paruli,Valentina Montagna,Mariano García-Soto,Karsten Haupt,Carlo Gonzato Nanoscale 2023 15 2860
10. Acid-responsive fibrillation and urease-assisted defibrillation of phenylalanine: a transient supramolecular hydrogel

Sahabaj Mondal,Debasish Podder,Sujay Kumar Nandi,Srayoshi Roy Chowdhury,Debasish Haldar Soft Matter 2020 16 10115

Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 1161-13-3 (Z-Phe-OH)

Z-Phe-OH Properties

Names and Identifiers

Computed Properties

Experimental Properties

Z-Phe-OH Security Information

Z-Phe-OH Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Z-Phe-OH Price

Z-Phe-OH Suppliers

Z-Phe-OH Related Literature

Related Categories

1161-13-3 (Z-Phe-OH) Related Products